N-[2-(acetylamino)phenyl]-2,6-dimethoxybenzamide

• IUPAC Name: N-(2-acetamidophenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C17H18N2O4/c1-11(20)18-12-7-4-5-8-13(12)19-17(21)16-14(22-2)9-6-10-15(16)23-3/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: YAKIQUKPXLMOAS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-[2-(acetylamino)phenyl]-2,6-dimethoxybenzamide, commonly known as AMN082, is a selective agonist for metabotropic glutamate receptor subtype 7 (mGluR7). AMN082 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

AMN082 is a selective agonist for N-[2-(acetylamino)phenyl]-2,6-dimethoxybenzamide, a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of this compound by AMN082 leads to the inhibition of presynaptic glutamate release, which reduces excitatory neurotransmission. This mechanism of action is thought to underlie the anxiolytic and antidepressant effects of AMN082.
Biochemical and Physiological Effects
AMN082 has been shown to have several biochemical and physiological effects, including the inhibition of presynaptic glutamate release, the modulation of GABAergic transmission, and the regulation of dopamine release. These effects are thought to underlie the anxiolytic, antidepressant, and antipsychotic effects of AMN082.

Advantages and Limitations for Lab Experiments

AMN082 has several advantages for lab experiments, including its high selectivity for N-[2-(acetylamino)phenyl]-2,6-dimethoxybenzamide, its stability in vitro, and its ability to penetrate the blood-brain barrier. However, there are also some limitations to its use, including its relatively low potency and the need for high concentrations to achieve maximal effects.

Future Directions

For research on AMN082 include the investigation of its potential therapeutic applications and the development of more potent and selective N-[2-(acetylamino)phenyl]-2,6-dimethoxybenzamide agonists.

Synthesis Methods

AMN082 is synthesized through a multi-step process that involves the coupling of 2,6-dimethoxybenzoyl chloride with 2-aminoacetophenone, followed by acetylation of the resulting amine with acetic anhydride. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

AMN082 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. Additionally, AMN082 has been shown to improve cognitive function and reduce drug-seeking behavior in animal models of addiction.